Cas no 1351382-30-3 (2-Fluoro-4-[1,2,4]triazol-4-yl-benzoic acid)
2-Fluoro-4-[1,2,4]triazol-4-yl-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-4-[1,2,4]triazol-4-yl-benzoic acid
-
- Inchi: 1S/C9H6FN3O2/c10-8-3-6(13-4-11-12-5-13)1-2-7(8)9(14)15/h1-5H,(H,14,15)
- InChI Key: WCQRJXCGHZZCJE-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(N2C=NN=C2)C=C1F
2-Fluoro-4-[1,2,4]triazol-4-yl-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494963-1g |
2-Fluoro-4-(4H-1,2,4-triazol-4-yl)benzoicacid |
1351382-30-3 | 97% | 1g |
$411 | 2023-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD610891-1g |
2-Fluoro-4-(4H-1,2,4-triazol-4-yl)benzoic acid |
1351382-30-3 | 97% | 1g |
¥2849.0 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1713141-1g |
2-Fluoro-4-(4H-1,2,4-triazol-4-yl)benzoic acid |
1351382-30-3 | 98% | 1g |
¥3776.00 | 2023-11-21 |
2-Fluoro-4-[1,2,4]triazol-4-yl-benzoic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-Fluoro-4-[1,2,4]triazol-4-yl-benzoic acid
Comprehensive Overview of 2-Fluoro-4-[1,2,4]triazol-4-yl-benzoic acid (CAS No. 1351382-30-3)
2-Fluoro-4-[1,2,4]triazol-4-yl-benzoic acid (CAS No. 1351382-30-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoic acid backbone with a [1,2,4]triazole ring and a fluoro substituent, making it a versatile intermediate for drug discovery. Researchers often search for "2-Fluoro-4-[1,2,4]triazol-4-yl-benzoic acid synthesis" or "CAS 1351382-30-3 applications," reflecting its growing relevance in medicinal chemistry.
The compound's triazole moiety is particularly noteworthy, as this nitrogen-rich heterocycle is a common pharmacophore in FDA-approved drugs. Recent studies highlight its potential in targeting kinase inhibitors and antimicrobial agents, aligning with the rising demand for "novel triazole derivatives" in the literature. Its fluorine atom further enhances metabolic stability, a feature frequently explored in "fluorinated drug design" trends. Analytical techniques like HPLC and NMR are critical for characterizing this compound, as evidenced by searches for "1351382-30-3 purity analysis."
In agrochemical applications, 2-Fluoro-4-[1,2,4]triazol-4-yl-benzoic acid serves as a precursor for herbicides with improved selectivity. The "triazole-based pesticides" market has expanded significantly, driven by the need for environmentally friendly solutions. Patent databases reveal its use in formulations addressing "crop resistance management," a hot topic in sustainable agriculture. Its low mammalian toxicity profile further supports its adoption, as queried in "CAS 1351382-30-3 safety data" searches.
From a synthetic chemistry perspective, the compound's preparation typically involves Pd-catalyzed cross-coupling or microwave-assisted cyclization, methods frequently discussed in "green chemistry optimization" forums. The carboxylic acid group allows for further derivatization, enabling the creation of amides or esters for structure-activity relationship (SAR) studies. This aligns with industry searches for "modifiable triazole scaffolds" and "1351382-30-3 derivative libraries."
Quality control of CAS 1351382-30-3 requires stringent protocols, with analytical labs emphasizing "residual solvent analysis" and "heavy metal limits." Regulatory compliance documents often reference ICH guidelines, reflecting the compound's integration into GMP workflows. Storage conditions (typically 2-8°C under inert atmosphere) are another frequent search topic, underscoring its stability considerations.
The future outlook for 2-Fluoro-4-[1,2,4]triazol-4-yl-benzoic acid appears promising, particularly in "fragment-based drug discovery" (FBDD) where its molecular weight (236.19 g/mol) and logP (~1.2) make it an ideal candidate. Computational chemists increasingly investigate its "docking scores" against emerging biological targets, while material scientists explore its potential in "coordination polymers." These multidisciplinary applications ensure sustained interest in this structurally elegant molecule.
1351382-30-3 (2-Fluoro-4-[1,2,4]triazol-4-yl-benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)